Cas no 486455-94-1 (Ergosta-6,9(11),22-triene-3,5,8-triol, (3β,5α,8α,22E)-)

Ergosta-6,9(11),22-triene-3,5,8-triol, (3β,5α,8α,22E)- structure
486455-94-1 structure
Product Name:Ergosta-6,9(11),22-triene-3,5,8-triol, (3β,5α,8α,22E)-
CAS No:486455-94-1
MF:C28H44O3
MW:428.647169113159
CID:6635484
Update Time:2024-01-04

Ergosta-6,9(11),22-triene-3,5,8-triol, (3β,5α,8α,22E)- Chemical and Physical Properties

Names and Identifiers

    • Ergosta-6,9(11),22-triene-3,5,8-triol, (3β,5α,8α,22E)-
    • Inchi： 1S/C28H44O3/c1-18(2)19(3)7-8-20(4)22-9-10-23-25(22,5)13-12-24-26(6)14-11-21(29)17-27(26,30)15-16-28(23,24)31/h7-8,12,15-16,18-23,29-31H,9-11,13-14,17H2,1-6H3/b8-7+/t19-,20+,21-,22+,23+,25+,26+,27+,28-/m0/s1
    • InChI Key： HMOUJQJPOKZFJA-LEOBWYFPSA-N
    • SMILES： [C@@H]1(O)C[C@@]2(O)[C@](C)(CC1)C1[C@@](O)([C@@]3([H])[C@@](CC=1)(C)[C@@H]([C@H](C)/C=C/[C@@H](C(C)C)C)CC3)C=C2

Experimental Properties

  • Density: 1.10±0.1 g/cm3(Predicted)
  • Boiling Point: 555.0±50.0 °C(Predicted)
  • pka: 13.41±0.70(Predicted)

Ergosta-6,9(11),22-triene-3,5,8-triol, (3β,5α,8α,22E)- Production Method

Production Method 1

57-87-4 57-87-4
486455-94-1 486455-94-1
86363-50-0 86363-50-0
2061-64-5 2061-64-5
Reaction Conditions
1.1 Reagents: Rose Bengal Solvents: Ethanol
Reference
A new look into the reaction between ergosterol and singlet oxygen in vitro
Ponce, Maria A.; et al, Photochemical & Photobiological Sciences, 2002, 1(10), 749-756

Ergosta-6,9(11),22-triene-3,5,8-triol, (3β,5α,8α,22E)- Raw materials

Ergosta-6,9(11),22-triene-3,5,8-triol, (3β,5α,8α,22E)- Preparation Products

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